615-79-2

Ethyl 2,4-dioxovalerate

In Stock

• CAS RN:
• 615-79-2

• Formula:
• C7H10O4

• InChI:
• InChI=1S/C7H10O4/c1-3-11-7(10)6(9)4-5(2)8/h3-4H2,1-2H3

• InChIKey:
• OYQVQWIASIXXRT-UHFFFAOYSA-N

• Ethyl 2,4-Dioxovalerate is an analog of Ethyl Pyruvate and exhibits anti-inflammatory properties in vivo and/or in vitro. It is a potential antifungal agent that inhibits the growth of Candida albicans and Microsporum canis.
  Assymmmetric hydrogenation of ethyl 2,4-dioxovalerate in the presence of chiral rhodium or ruthenium catalysts yields 2-hydroxy-4-methyltetrahydrofuran-2-one. Ethyl 2,4-dioxovalerate is a potential anti-fungal agent.
  
  

10H-Phenothiazine, 2-chloro-10-(2-propenyl)-

In Stock

• CAS RN:
• 63615-79-2

• Formula:
• C15H12ClNS

• InChI:
• InChI=1S/C15H12ClNS/c1-2-9-17-12-5-3-4-6-14(12)18-15-8-7-11(16)10-13(15)17/h2-8,10H,1,9H2

• InChIKey:
• JDAQQRWJGDEVJG-UHFFFAOYSA-N

• 10H-Phenothiazine, 2-chloro-10-(2-propenyl)-, also known as 10H-Phenothiazine, 2-chloro-10-(2-propenyl)-, is a useful research compound. Its molecular formula is C15H12ClNS and its molecular weight is 273.8 g/mol. The purity is usually 95%.

Hexyl 2-cyano-2-[3-(4-methylpiperazin-1-yl)quinoxalin-2-yl]acetate

In Stock

• CAS RN:
• 843615-79-2

• Formula:
• C22H29N5O2

• InChI:
• InChI=1S/C22H29N5O2/c1-3-4-5-8-15-29-22(28)17(16-23)20-21(27-13-11-26(2)12-14-27)25-19-10-7-6-9-18(19)24-20/h6-7,9-10,17H,3-5,8,11-15H2,1-2H3

• InChIKey:
• KXTPLPWPHBUPDZ-UHFFFAOYSA-N

• Hexyl 2-cyano-2-[3-(4-methylpiperazin-1-yl)quinoxalin-2-yl]acetate is a useful research compound. Its molecular formula is C22H29N5O2 and its molecular weight is 395.5 g/mol. The purity is usually 95%.

CART (55-102) (rat)

In Stock

• CAS RN:
• 209615-79-2

• Formula:
• C226H367N65O65S7

• InChI:
• InChI=1S/C226H367N65O65S7/c1-24-117(16)175(235)221(353)290-85-44-58-162(290)215(347)288-179(119(18)26-3)218(350)274-147(94-126-61-65-128(296)66-62-126)202(334)262-140(70-74-172(307)308)193(325)259-132(50-32-37-78-229)188(320)258-133(51-33-38-79-230)190(322)269-145(93-125-59-63-127(295)64-60-125)186(318)248-100-168(302)254-137(67-71-163(232)297)197(329)286-177(116(14)15)222(354)291-86-45-57-161(291)214(346)264-141(75-87-357-23)195(327)280-155-106-359-360-107-156-211(343)273-150(97-174(311)312)205(337)283-159-110-363-362-109-158(212(344)275-151(223(355)356)91-114(10)11)279-191(323)134(52-34-39-80-231)260-199(331)142(88-111(4)5)267-200(332)143(89-112(6)7)268-203(335)146(92-124-46-28-27-29-47-124)270-206(338)152(103-292)276-204(336)148(95-165(234)299)271-209(341)157(282-207(339)153(104-293)277-219(351)180(123(22)294)284-170(304)102-247-185(317)130(53-40-81-242-224(236)237)263-213(345)160-56-43-84-289(160)220(159)352)108-361-358-105-154(278-194(326)139(68-72-164(233)298)261-192(324)138(69-73-171(305)306)255-167(301)99-245-181(313)120(19)251-198(330)149(96-173(309)310)272-210(155)342)208(340)252-122(21)183(315)285-176(115(12)13)217(349)265-135(54-41-82-243-225(238)239)189(321)257-129(48-30-35-76-227)184(316)246-98-166(300)250-121(20)182(314)256-136(55-42-83-244-226(240)241)196(328)287-178(118(17)25-2)216(348)249-101-169(303)253-131(49-31-36-77-228)187(319)266-144(90-113(8)9)201(333)281-156/h27-29,46-47,59-66,111-123,129-162,175-180,292-296H,24-26,30-45,48-58,67-110,227-231,235H2,1-23H3,(H2,232,297)(H2,233,298)(H2,234,299)(H,245,313)(H,246,316)(H,247,317)(H,248,318)(H,249,348)(H,250,300)(H,251,330)(H,252,340)(H,253,303)(H,254,302)(H,255,301)(H,256,314)(H,257,321)(H,258,320)(H,259,325)(H,260,331)(H,261,324)(H,262,334)(H,263,345)(H,264,346)(H,265,349)(H,266,319)(H,267,332)(H,268,335)(H,269,322)(H,270,338)(H,271,341)(H,272,342)(H,273,343)(H,274,350)(H,275,344)(H,276,336)(H,277,351)(H,278,326)(H,279,323)(H,280,327)(H,281,333)(H,282,339)(H,283,337)(H,284,304)(H,285,315)(H,286,329)(H,287,328)(H,288,347)(H,305,306)(H,307,308)(H,309,310)(H,311,312)(H,355,356)(H4,236,237,242)(H4,238,239,243)(H4,240,241,244)

• InChIKey:
• XXBSYMBQWAWYIX-UHFFFAOYSA-N

• Cocaine- and amphetamine-regulated transcript (CART) with potent appetite-suppressing activity. Satiety factor;  inhibits normal and starvation-induced feeding. Closely related to the actions of leptin and neuropeptide Y;  blocks the neuropeptide Y-induced feeding response. Induces anxiety and stress behavior in rodents.

3-Iodo-pyrrolidine-1-carboxylic acid benzyl ester

In Stock

• CAS RN:
• 1234615-79-2

• Formula:
• C12H14INO2

• InChI:
• InChI=1S/C12H14INO2/c13-11-6-7-14(8-11)12(15)16-9-10-4-2-1-3-5-10/h1-5,11H,6-9H2

• InChIKey:
• PHSGVWBPCLSEFX-UHFFFAOYSA-N

• 3-Iodo-pyrrolidine-1-carboxylic acid benzyl ester is a useful research compound. Its molecular formula is C12H14INO2 and its molecular weight is 331.15. The purity is usually 95%.